Cas no 2172095-61-1 (1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172095-61-1
• MF: C₉H₁₃F₃N₄O
• MW: 250.220931768417
• CID: 5567392
• PubChem ID: 165596575
• Update Time: 2025-10-31

1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594341
• 2172095-61-1
• 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C9H13F3N4O/c1-4(2)5(3)16-7(9(10,11)12)6(8(13)17)14-15-16/h4-5H,1-3H3,(H2,13,17)
• InChI Key： RHUSKPDRWFTUFG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C(C)C(C)C)(F)F

Computed Properties

• Exact Mass: 250.10414554g/mol
• Monoisotopic Mass: 250.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172095-61-1)

The compound 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172095-61-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the 1,2,3-triazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The 1,2,3-triazole moiety, known for its robust hydrogen-bonding capabilities, further augments the compound's utility in drug design. This combination of features positions 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide as a versatile intermediate in the synthesis of novel therapeutics. Its CAS No. 2172095-61-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most compelling aspects of this compound is its potential role in addressing drug resistance, a pressing issue in modern medicine. The trifluoromethyl group is often associated with improved pharmacokinetic properties, making derivatives of this compound attractive for combating resistant pathogens. Additionally, the 1,2,3-triazole ring is a common pharmacophore in FDA-approved drugs, underscoring its clinical significance. These attributes have led to a spike in searches for "triazole-based drug discovery" and "trifluoromethyl in medicinal chemistry."

From a synthetic chemistry perspective, the preparation of 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide involves innovative methodologies, such as click chemistry and palladium-catalyzed cross-coupling. These techniques are frequently discussed in forums and publications, highlighting their importance in modern organic synthesis. The compound's CAS No. 2172095-61-1 is often cited in patents and research papers, further cementing its status as a valuable chemical entity.

Environmental and sustainability considerations are also shaping the discourse around this compound. The trifluoromethyl group, while beneficial for activity, poses challenges in terms of biodegradability. Researchers are actively exploring greener synthetic routes and eco-friendly derivatives to mitigate these concerns. This aligns with the broader trend of "green chemistry in drug development," a topic gaining traction in both academic and industrial circles.

In conclusion, 1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172095-61-1) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications and the ongoing research into its properties ensure that it remains a hot topic in scientific literature. As the demand for innovative bioactive compounds grows, this molecule is poised to play a pivotal role in shaping the future of drug discovery and beyond.